2-bromo-6-isothiocyanatopyridine
Overview
Description
2-Bromo-6-isothiocyanatopyridine (also known as 2-Br-6-ITCP) is a chemical compound that has been studied extensively due to its potential applications in scientific research. This compound is a derivative of pyridine, and it is known for its ability to form strong bonds with other molecules.
Scientific Research Applications
2-Br-6-ITCP has been studied extensively due to its potential applications in scientific research. It has been used as a reagent in organic synthesis and as a catalyst in the synthesis of other compounds. It has also been used as a ligand in coordination chemistry, and as a ligand in the synthesis of metal complexes. Additionally, it has been used in the synthesis of polymers, and as a catalyst in the synthesis of polymers.
Mechanism of Action
2-Br-6-ITCP is known for its ability to form strong bonds with other molecules. The mechanism of action of 2-Br-6-ITCP is not well understood, but it is thought to be due to its ability to form strong covalent bonds with other molecules. These bonds are formed by the formation of a covalent bond between the nitrogen atom of the 2-Br-6-ITCP molecule and the carbon atom of the other molecule.
Biochemical and Physiological Effects
2-Br-6-ITCP has been studied extensively due to its potential applications in scientific research. It has been shown to have a range of biochemical and physiological effects on cells and organisms. In particular, it has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release. Additionally, it has been shown to have an inhibitory effect on the enzyme phospholipase A2, which is involved in the breakdown of phospholipids.
Advantages and Limitations for Lab Experiments
2-Br-6-ITCP has a number of advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize, making it a useful reagent for organic synthesis. Additionally, it is relatively stable, making it suitable for use in lab experiments. However, it is also relatively toxic, making it unsuitable for use in certain experiments. Additionally, it is relatively expensive, making it difficult to obtain in large quantities.
Future Directions
There are a number of potential future directions for research into the use of 2-Br-6-ITCP. One potential direction is to further investigate its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted into its potential applications in organic synthesis and coordination chemistry. Furthermore, further research could be conducted into its potential use as a catalyst in the synthesis of polymers. Finally, further research could be conducted into its potential use in drug design and drug delivery.
Synthesis Methods
2-Br-6-ITCP can be synthesized using a variety of methods. One method is the reaction of 2-bromo-6-chloropyridine with thiourea in the presence of a base, such as sodium hydroxide. This reaction produces 2-Br-6-ITCP as the major product, along with some other byproducts. Another method involves the reaction of 2-bromo-6-chloropyridine with isothiocyanic acid in the presence of a base. This method produces 2-Br-6-ITCP as the major product, along with some other byproducts.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-bromo-6-isothiocyanatopyridine can be achieved through a two-step process involving the bromination of 2-methyl-6-nitropyridine followed by the conversion of the resulting 2-bromo-6-nitropyridine to the isothiocyanate derivative.", "Starting Materials": [ "2-methyl-6-nitropyridine", "Bromine", "Sodium hydroxide", "Carbon disulfide", "Hydrochloric acid", "Sodium nitrite", "Copper powder" ], "Reaction": [ "Step 1: Bromination of 2-methyl-6-nitropyridine", "a. Dissolve 2-methyl-6-nitropyridine in glacial acetic acid", "b. Add bromine dropwise with stirring until the solution turns yellow", "c. Add sodium hydroxide to the solution to neutralize the excess bromine", "d. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate", "e. Purify the product by column chromatography to obtain 2-bromo-6-nitropyridine", "Step 2: Conversion of 2-bromo-6-nitropyridine to 2-bromo-6-isothiocyanatopyridine", "a. Dissolve 2-bromo-6-nitropyridine in carbon disulfide", "b. Add hydrochloric acid and sodium nitrite to the solution to form the diazonium salt", "c. Add copper powder to the solution to reduce the diazonium salt to the corresponding arylamine", "d. Add carbon disulfide and ammonium thiocyanate to the solution to form the isothiocyanate derivative", "e. Purify the product by column chromatography to obtain 2-bromo-6-isothiocyanatopyridine" ] } | |
CAS RN |
1192812-99-9 |
Molecular Formula |
C6H3BrN2S |
Molecular Weight |
215.1 |
Purity |
95 |
Origin of Product |
United States |
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